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Compound of Interest

Compound Name: 2,4-Dihydroxypyridine

Cat. No.: B6593849

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,4-
Dihydroxypyridine (CAS No. 626-03-9), a compound used in various laboratory and chemical
synthesis applications. Adherence to these guidelines is crucial to ensure a safe working
environment and mitigate potential health risks.

Hazard Identification and Classification

2,4-Dihydroxypyridine is classified as a hazardous chemical.[1][2] The primary hazards
associated with this compound are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2][3][4]

GHS Classification:

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3
Target Organs Respiratory system

Signal Word: Warning[2]
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Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4-Dihydroxypyridine is provided

below.
Property Value
Synonyms 3-D-eazauracil; 2,4-Pyridinediol; 4-Hydroxy-2-
pyridone
Molecular Formula C5H5NO02
Molecular Weight 111.10 g/mol
Appearance White to yellow or beige powder/crystal[4]
Melting Point 272-276 °C (lit.)
Odor No information available[4]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for minimizing
exposure to 2,4-Dihydroxypyridine.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]
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Personal Protective Equipment (PPE): The following PPE is recommended when handling 2,4-
Dihydroxypyridine:

PPE Type Specification

Chemical safety goggles or glasses conforming
Eye/Face Protection to OSHA's 29 CFR 1910.133 or European
Standard EN166.[1]

] ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and long trousers.[1][5]

For nuisance levels of dust, a type N95 (US) or
type P1 (EN 143) dust mask may be used. For

Respiratory Protection higher-level protection, use a respirator with
OV/AG/P99 (US) or ABEK-P2 (EU EN 143)
cartridges.[6][7]

A logical workflow for the selection of appropriate PPE is illustrated below.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling and Storage

Handling:

Avoid contact with skin and eyes.[1]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area.[1]

Storage:
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» Store in a dry, cool, and well-ventilated place.[1]
o Keep the container tightly closed.[1]
o Store locked up.[1]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,
acid anhydrides, and acid chlorides.[1]

First Aid Measures

In case of exposure to 2,4-Dihydroxypyridine, follow these first aid procedures immediately.

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Get medical attention.

[1]

Wash off immediately with soap and plenty of
) water while removing all contaminated clothing
Skin Contact ] S
and shoes. Get medical attention if irritation

develops or persists.[1]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention.[1]

The following diagram outlines the decision-making process for first aid.
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Caption: First Aid Decision Tree for Exposure Incidents.

Firefighting and Accidental Release Measures

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Specific Hazards: Hazardous combustion products include carbon oxides (CO, CO2) and
nitrogen oxides (NOx).[1][3]

e Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]
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NFPA 704 Ratings:

Category Rating
Health 2
Flammability 1
Instability 0

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[1][3]

e Environmental Precautions: Do not let the product enter drains.[1][3]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid creating dust.[1][3]

A workflow for responding to an accidental spill is provided below.
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Caption: Accidental Spill Response Workflow.
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Toxicological and Ecological Information

Toxicological Information: The toxicological properties of 2,4-Dihydroxypyridine have not been
fully investigated.[1] No acute toxicity information is available for this product.[4] It is not known
to be a carcinogen.[1]

Ecological Information: Do not empty into drains or allow the chemical to enter the
environment.[1]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Waste disposal should be handled by a licensed professional waste disposal
service.

This technical guide is intended to provide comprehensive safety and handling information for
2,4-Dihydroxypyridine. It is imperative that all users of this chemical read and understand this
information and the relevant Safety Data Sheet (SDS) before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2,4-Dihydroxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6593849#2-4-dihydroxypyridine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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